
Technical Guide: Solubility of Disperse Orange 1
in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Scope: This document provides an in-depth guide to the solubility of Disperse Orange 1. It

includes available solubility data, a detailed experimental protocol for its determination, and a

visual workflow of the methodology.

Introduction to Disperse Orange 1
Disperse Orange 1 is an azo dye characterized by its low water solubility and its application in

dyeing synthetic fibers, particularly polyester and acetate.[1] Chemically, it is known as 4-

anilino-4'-nitroazobenzene or 4-((4-nitrophenyl)azo)-N-phenylaniline.[2][3] Commercial samples

of the dye typically contain around 25% pure dye by weight, with the remainder consisting of

salts and other additives.[3] Due to its chemical properties, it is also utilized in research

experiments involving flash photolysis to study cis-trans isomerization.[3][4]

Chemical Identifiers:

CAS Number: 2581-69-3[2][3][5][6]

Molecular Formula: C₁₈H₁₄N₄O₂[2]

Molar Mass: 318.33 g/mol [5][7]

Synonyms: C.I. 11080, 4-Anilino-4'-nitroazobenzene, Vonteryl Red 4G[2][3][8]
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While the topic specifies "Disperse Orange A," this name is often used as a synonym or trade

name. This guide focuses on the well-characterized and commonly referenced Disperse

Orange 1 as the definitive subject.[8][9]

Solubility Profile of Disperse Orange 1
Disperse dyes are, by design, sparingly soluble in aqueous media and exhibit varied solubility

in organic solvents.[1][10] Quantitative public data on the maximum solubility (saturation point)

of Disperse Orange 1 in a wide range of organic solvents is limited. However, available

information and experimental usage provide a qualitative and, in some cases, quantitative

understanding. The dye is generally described as being soluble in most organic solvents.[1][8]

The table below summarizes the available solubility data for Disperse Orange 1.

Solvent CAS Number Solubility Data
Temperature
(°C)

Source

Dimethyl

Sulfoxide

(DMSO)

67-68-5

Slightly soluble

(sonication may

be required)

Not Specified [1]

Methanol 67-56-1

Slightly soluble

(sonication may

be required)

Not Specified [1]

Acetonitrile 75-05-8
≥ 100 µg/mL (0.1

g/L)
Not Specified [11]

Cyclohexane 110-82-7
Soluble (used in

kinetic studies)
Not Specified [12]

Toluene 108-88-3
Soluble (used in

kinetic studies)
Not Specified [12]

Acetone 67-64-1
Soluble (used in

kinetic studies)
Not Specified [12]

Tetrahydrofuran

(THF)
109-99-9

Soluble (used in

kinetic studies)
Not Specified [12]

Water 7732-18-5 0.4775 µg/L 25 [1]
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Experimental Protocol: Solubility Determination via
Isothermal Shake-Flask Method
The following protocol details a standard and reliable method for determining the equilibrium

solubility of a compound like Disperse Orange 1 in an organic solvent. This method combines

isothermal equilibration with UV-Vis spectrophotometric analysis.

3.1. Principle An excess amount of the solid dye is agitated in the solvent at a constant

temperature for a sufficient period to allow the solution to reach equilibrium (saturation). After

separating the undissolved solid, the concentration of the dye in the clear supernatant is

quantified using UV-Vis spectrophotometry, based on a pre-determined calibration curve.

3.2. Materials and Equipment

Disperse Orange 1 (analytical standard grade)

Organic solvents (HPLC grade)

Thermostatic shaker bath or incubator

Centrifuge with temperature control

Calibrated analytical balance

Volumetric flasks and pipettes (Class A)

Syringe filters (e.g., 0.22 µm PTFE)

UV-Vis spectrophotometer

Glass vials with screw caps

3.3. Methodology

Step 1: Preparation of Calibration Curve

Prepare a primary stock solution of Disperse Orange 1 by accurately weighing a small

amount of the dye and dissolving it in a known volume of the chosen solvent in a volumetric

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


flask.

From the primary stock, prepare a series of at least five standard solutions of decreasing

concentrations via serial dilution.

Measure the absorbance of each standard at the wavelength of maximum absorbance

(λmax) for Disperse Orange 1 in that solvent.

Plot a graph of absorbance versus concentration. Perform a linear regression to obtain the

equation of the line (y = mx + c) and the correlation coefficient (R²), which should be >0.99

for a valid curve.

Step 2: Equilibration

Add an excess amount of solid Disperse Orange 1 to a series of glass vials (in triplicate for

each solvent). An amount that is clearly in excess of what will dissolve is required to ensure

saturation.

Add a precisely known volume of the organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

Agitate the vials at a constant speed for a period sufficient to reach equilibrium (typically 48-

72 hours).

Step 3: Sample Processing

After equilibration, remove the vials from the shaker and let them stand at the same constant

temperature to allow the excess solid to settle.

To ensure complete separation of the solid phase, centrifuge the vials at the same

temperature for approximately 20 minutes.

Carefully withdraw a clear aliquot of the supernatant using a pipette or syringe. Immediately

filter the aliquot through a syringe filter (pre-warmed to the experimental temperature) to

remove any remaining micro-particulates.
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Step 4: Analysis

Accurately dilute the filtered, saturated solution with a known volume of the solvent to bring

its concentration within the linear range of the calibration curve.

Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at the

predetermined λmax.

Using the absorbance value and the equation from the calibration curve, calculate the

concentration of the diluted sample.

Apply the dilution factor to determine the concentration of the original saturated solution. This

value represents the solubility of Disperse Orange 1 in that solvent at the specified

temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Disperse Orange 1.
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Caption: Workflow for solubility determination using the isothermal shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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